Phenanthro[1,2-b]thiophene

• CAS RN: 58426-99-6
• Molecular Formula: C16H10S
• Molecular Weight: 234.3 g/mol
• IUPAC Name: naphtho[1,2-g][1]benzothiole
• InChI: InChI=1S/C16H10S/c1-2-4-13-11(3-1)5-8-15-14(13)7-6-12-9-10-17-16(12)15/h1-10H
• InChI Key: FYSWUOGCANSBCW-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3SC=C4

Description

Phenanthro[1,2-b]thiophene is an organic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the family of heterocyclic compounds and is widely used in the field of organic electronics, optoelectronics, and materials science.

Mechanism of Action

The mechanism of action of Phenanthro[1,2-b]thiophene is not fully understood. However, it is believed that this compound acts as a hole-transport material in organic electronic devices, facilitating the movement of positive charges through the device. Phenanthro[1,2-b]thiophene has also been shown to exhibit fluorescence properties, which make it useful in the development of fluorescent probes and sensors.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Phenanthro[1,2-b]thiophene. However, some studies have shown that this compound exhibits low toxicity and does not cause significant harm to human cells. Further research is needed to fully understand the potential effects of Phenanthro[1,2-b]thiophene on human health.

Advantages and Limitations for Lab Experiments

Phenanthro[1,2-b]thiophene has several advantages for use in lab experiments. This compound is easy to synthesize, exhibits good solubility in common organic solvents, and has excellent charge transport properties. However, Phenanthro[1,2-b]thiophene also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on Phenanthro[1,2-b]thiophene. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the exploration of new applications for Phenanthro[1,2-b]thiophene in the field of organic electronics and optoelectronics. Additionally, further research is needed to fully understand the mechanism of action of Phenanthro[1,2-b]thiophene and its potential effects on human health.

Synthesis Methods

Phenanthro[1,2-b]thiophene can be synthesized using various methods, including the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction, the Sonogashira coupling reaction, and the Stille coupling reaction. Among these methods, the Suzuki-Miyaura cross-coupling reaction is the most commonly used method for the synthesis of Phenanthro[1,2-b]thiophene. This method involves the reaction of 2-bromothiophene with phenanthreneboronic acid in the presence of a palladium catalyst and a base.

Scientific Research Applications

Phenanthro[1,2-b]thiophene has been extensively studied for its potential applications in the field of organic electronics and optoelectronics. This compound exhibits excellent charge transport properties, high thermal stability, and good solubility in common organic solvents, making it an ideal candidate for the fabrication of organic electronic devices, such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Phenanthro[1,2-b]thiophene has also been used as a building block for the synthesis of conjugated polymers, which have found applications in the development of solar cells and sensors.